Cas no 1261928-06-6 (4-Fluoro-3-(5-formylthiophen-3-yl)benzoic acid)

• Product Name: 4-Fluoro-3-(5-formylthiophen-3-yl)benzoic acid
• CAS No: 1261928-06-6
• MF: C₁₂H₇FO₃S
• MW: 250.245585680008
• MDL: MFCD18319822
• CID: 2764058
• PubChem ID: 53225740
• Update Time: 2025-04-21

4-Fluoro-3-(5-formylthiophen-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Formylthiophen-4-yl)-4-fluorobenzoic acid, 95%
• 1261928-06-6
• 3-(2-FORMYLTHIOPHEN-4-YL)-4-FLUOROBENZOIC ACID
• MFCD18319822
• DTXSID20689472
• SCHEMBL2559757
• 4-Fluoro-3-(5-formylthiophen-3-yl)benzoic acid

• MDL： MFCD18319822
• Inchi： 1S/C12H7FO3S/c13-11-2-1-7(12(15)16)4-10(11)8-3-9(5-14)17-6-8/h1-6H,(H,15,16)
• InChI Key： LJKHUTOXUCNKRY-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C(=CC=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 250.00999342Da
• Monoisotopic Mass: 250.00999342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 82.6Ų